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Compound of Interest

Compound Name: 7-Hydroxy-5,8-Dimethoxyflavone

CAS No.: 3316-54-9

Cat. No.: B11831921

Get Quote

Technical Memorandum
Dear Colleagues,

This memorandum addresses the request for an in-depth technical guide on 7-Hydroxy-5,8-
Dimethoxyflavone. A cornerstone of any scientifically rigorous document is the precise

identification of the chemical entity in question, universally achieved through its Chemical

Abstracts Service (CAS) number. Despite a comprehensive and multi-faceted search across

numerous chemical databases, supplier catalogs, and the scientific literature, a specific CAS

number for 7-Hydroxy-5,8-Dimethoxyflavone could not be located.

The absence of a dedicated CAS number for this specific isomeric structure prevents the

creation of a reliable and authoritative technical guide. Attributing properties, synthesis

methods, or biological activities without this definitive identifier would carry a significant risk of

scientific inaccuracy, potentially conflating data from related but distinct flavonoid isomers.

Summary of Search and Findings
An exhaustive search was conducted to identify the CAS number and associated technical

data for 7-Hydroxy-5,8-Dimethoxyflavone. This investigation included:
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Chemical Databases: Extensive queries in PubChem, ChemSpider, and other chemical

structure databases.

Commercial Supplier Catalogs: Searches of major chemical suppliers who typically provide

CAS numbers for their listed compounds.

Scientific Literature: Broad searches of peer-reviewed journals for synthesis,

characterization, and biological studies that might mention this specific flavone.

While the target compound's CAS number remains elusive, our search did yield information on

several structurally related isomers, which are detailed below. This information is provided to

aid in distinguishing these compounds from the requested molecule and to offer context on the

chemical space of dimethoxy-hydroxy-flavones.

Identified Related Flavonoid Isomers
Our investigation revealed data for several isomers, highlighting the importance of precise

substitution patterns on the flavone core for chemical identity and, consequently, biological

function.

Table 1: Physicochemical Properties of Related Flavonoid Isomers
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Key
Distinguishing
Feature

5-Hydroxy-7,8-

dimethoxyflavon

e

3570-62-5[1] C₁₇H₁₄O₅ 298.29[1]
Hydroxyl group

at C5 position.

4',5-Dihydroxy-

7,8-

dimethoxyflavon

e

6608-33-9[2] C₁₇H₁₄O₆ 314.29[2]

Additional

hydroxyl group

on the B-ring.

5,7-

Dimethoxyflavon

e

21392-57-4[3] C₁₇H₁₄O₄ 282.29[3]
Lacks a hydroxyl

group.

7-Hydroxy-5-

methoxy-6,8-

dimethylflavanon

e

83247-72-7[4] C₁₈H₁₈O₄ 298.3[4]

Flavanone (not

flavone) structure

with different

substitution.

7-Hydroxy-2',5,8-

trimethoxyflavan

one

100079-34-3[5] C₁₈H₁₈O₆ 330.3

Flavanone with

an additional

methoxy group

on the B-ring.

It is noteworthy that a glucuronidated form, 7-Hydroxy-5,8-dimethoxyflavone 7-glucuronide,

is listed in the PubChem database (CID 44258559).[6][7] This suggests the potential for the

aglycone (7-Hydroxy-5,8-Dimethoxyflavone) to exist as a metabolite or synthetic precursor.

However, the database does not provide a separate CAS number for the aglycone itself.

Implications for Research and Development
The lack of a CAS number and the corresponding scarcity of dedicated scientific literature for

7-Hydroxy-5,8-Dimethoxyflavone indicate that this specific isomer is not a well-characterized

compound in the public domain. It may be a novel synthetic target, a rare natural product that

has not been fully characterized, or a hypothetical structure.
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For researchers and drug development professionals, this presents both a challenge and an

opportunity. The synthesis and characterization of 7-Hydroxy-5,8-Dimethoxyflavone could

represent a novel area of investigation. Should this compound be synthesized, it would be

imperative for the researchers to submit it for CAS registration to ensure its unique

identification in future studies.

Proposed Path Forward and Recommendations
Given the current state of available information, we recommend the following for any research

program interested in this specific flavone:

De Novo Synthesis and Characterization: The first logical step would be the unambiguous

chemical synthesis of 7-Hydroxy-5,8-Dimethoxyflavone. This would need to be followed by

rigorous structural elucidation using modern analytical techniques.

Analytical Method Development: A detailed protocol for the analytical characterization of the

synthesized compound would need to be established.

High-Performance Liquid Chromatography (HPLC): To determine purity.

Mass Spectrometry (MS): To confirm the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To definitively establish

the chemical structure and substitution pattern.

CAS Registry Submission: Upon successful synthesis and characterization, the compound's

data should be submitted to the Chemical Abstracts Service to obtain a unique CAS number.

Below is a conceptual workflow for the initial characterization of a newly synthesized flavonoid,

such as 7-Hydroxy-5,8-Dimethoxyflavone.

Synthesis & Purification Structural Elucidation & Purity Registration & Bio-evaluation

{Chemical Synthesis|Starting Materials: e.g., appropriately substituted acetophenone and benzaldehyde} Purification e.g., Column Chromatography, RecrystallizationCrude Product Purity Assessment HPLC-UV/DADPurified Compound Molecular Weight Confirmation LC-MS/MS or HRMS Structural Confirmation ¹H and ¹³C NMR {CAS Number Assignment|Submission to CAS}Confirmed Structure {Biological Screening|e.g., Enzyme Assays, Cell-based Assays}Unique Identifier
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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